
Assessing the Immunogenicity of Mal-Val-Ala-
PAB based ADCs: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Mal-Val-Ala-PAB-4-Abu(Me)-

Dazostinag

Cat. No.: B15604479

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The development of Antibody-Drug Conjugates (ADCs) represents a significant stride in

targeted cancer therapy. These complex biologics, which couple the specificity of a monoclonal

antibody with the potency of a cytotoxic payload via a chemical linker, are designed for precise

delivery of therapeutic agents to tumor cells, thereby minimizing systemic toxicity.[1][2] The

linker is a critical component, influencing the stability, efficacy, and safety profile of the ADC.

Among the various linker technologies, the maleimide-valine-alanine-p-aminobenzyl (Mal-Val-

Ala-PAB) linker has emerged as a key player. This guide provides an objective comparison of

the immunogenicity of ADCs based on the Mal-Val-Ala-PAB linker with other prominent

alternatives, supported by available experimental data.

Introduction to ADC Immunogenicity
The introduction of non-human components, including the linker and payload, can elicit an

immune response, leading to the formation of anti-drug antibodies (ADAs).[1] These ADAs can

have varying clinical consequences, from having no discernible effect to altering the ADC's

pharmacokinetics (PK), reducing its efficacy, and, in some instances, causing adverse events.
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[1] Therefore, a thorough assessment of immunogenicity is a critical aspect of ADC

development. The immunogenicity risk for ADCs is generally considered to be higher than that

for monoclonal antibodies alone due to their complex structure.[1]

Comparative Analysis of ADC Linker Technologies
The choice of linker technology is pivotal in determining the overall performance and

immunogenicity of an ADC. This section compares the Mal-Val-Ala-PAB linker with other

commonly used linker types.

Mal-Val-Ala-PAB (Cleavable Dipeptide) Linker
The Mal-Val-Ala-PAB linker is a protease-cleavable linker designed to release the payload

upon internalization into the target cancer cell. The valine-alanine dipeptide is specifically

cleaved by lysosomal proteases, such as Cathepsin B, which are often overexpressed in the

tumor microenvironment.[2][3]

Immunogenicity Profile: ADCs utilizing the Val-Ala linker have demonstrated a favorable

immunogenicity profile in clinical settings. A notable example is loncastuximab tesirine, an anti-

CD19 ADC employing a Mal-Val-Ala linker. Clinical studies have reported no significant or

clinically relevant immunogenicity associated with this agent.[4][5][6][7] The Val-Ala linker is

considered to be more hydrophilic compared to the more traditional Val-Cit linker, which can

contribute to reduced aggregation and potentially lower immunogenicity, especially at higher

drug-to-antibody ratios (DARs).[8][9]

Alternative Linker Technologies
1. Valine-Citrulline (Val-Cit) Linker:

This is another widely used protease-cleavable dipeptide linker.[2][10] While structurally similar

to Val-Ala, the citrulline residue can impart greater hydrophobicity.[9]

Immunogenicity: The incidence of ADAs for ADCs with Val-Cit linkers can vary. For instance,

brentuximab vedotin (Adcetris®), which uses a Val-Cit linker, has a reported ADA incidence

of approximately 37%.[1][8] In many cases, these ADAs are directed against the antibody

component rather than the linker-payload complex.[1][7]
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2. Non-Cleavable Linkers:

These linkers, such as those based on a thioether bond (e.g., SMCC), rely on the complete

degradation of the antibody in the lysosome to release the payload.[11] This generally leads to

higher stability in circulation.[11][12][13]

Immunogenicity: Non-cleavable linkers are often associated with a lower risk of

immunogenicity.[14] Ado-trastuzumab emtansine (Kadcyla®), which utilizes a non-cleavable

linker, has a reported ADA incidence of 5.3%.[1][7]

3. Hydrophilic (PEG) Linkers:

Incorporating polyethylene glycol (PEG) chains into the linker can enhance the hydrophilicity of

the ADC.[5][9][15][16][17][18] This can improve solubility, reduce aggregation, and prolong

circulation half-life.[5][17]

Immunogenicity: The hydrophilic nature of PEG linkers can shield the ADC from the immune

system, potentially reducing immunogenicity.[5][17][18] By preventing aggregation and

masking potential epitopes on the payload, PEG linkers can lower the risk of an immune

response.[5]

Quantitative Data on ADC Immunogenicity
The following table summarizes the reported incidence of anti-drug antibodies (ADAs) for

various ADCs with different linker technologies. It is important to note that direct comparison of

ADA rates across different clinical trials can be challenging due to variations in assay

methodologies and patient populations.
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ADC Linker Type
Linker
Composition

Payload ADA Incidence

Loncastuximab

tesirine

Cleavable

Dipeptide
Mal-Val-Ala PBD Dimer

No clinically

relevant ADA

formation

reported[5][7]

Brentuximab

vedotin

Cleavable

Dipeptide
Mal-Val-Cit MMAE ~37%[8]

Ado-trastuzumab

emtansine
Non-Cleavable SMCC DM1 5.3%[1][7]

Gemtuzumab

ozogamicin

Cleavable

Hydrazone
AcBut Calicheamicin

<1% (2 of 182

patients)[8]

Inotuzumab

ozogamicin

Cleavable

Hydrazone
AcBut Calicheamicin 3%[1][7]

Experimental Protocols for Immunogenicity
Assessment
A tiered approach is the standard for assessing the immunogenicity of ADCs.[8] This involves a

screening assay to detect binding antibodies, a confirmatory assay to demonstrate specificity,

and characterization assays to determine antibody titer and neutralizing potential.

Anti-Drug Antibody (ADA) Screening and Confirmation:
Bridging ELISA
The bridging ELISA is a common format for detecting ADAs that can bind to the ADC.

Protocol Outline:

Plate Coating: A 96-well microtiter plate is coated with the ADC.

Sample Incubation: Patient serum samples are added to the wells. If ADAs are present, they

will bind to the coated ADC.
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Detection: A labeled (e.g., biotinylated or HRP-conjugated) version of the ADC is added. This

will bind to the ADAs that have already bound to the coated ADC, forming a "bridge".

Signal Generation: A substrate is added that reacts with the label on the detection ADC to

produce a measurable signal (e.g., colorimetric or chemiluminescent).

Confirmation: For samples that screen positive, a confirmatory assay is performed where the

patient serum is pre-incubated with an excess of the unlabeled ADC. If the signal is

significantly reduced, it confirms the presence of specific ADAs.

Neutralizing Antibody (NAb) Assay
NAb assays are designed to determine if the detected ADAs can inhibit the biological activity of

the ADC. These are often cell-based assays that reflect the ADC's mechanism of action.[14]

Protocol Outline (Cell-Based Cytotoxicity Assay):

Cell Culture: A cancer cell line that expresses the target antigen of the ADC is cultured in 96-

well plates.

Sample Pre-incubation: Patient serum containing putative NAbs is pre-incubated with a fixed

concentration of the ADC.

Cell Treatment: The ADC-serum mixture is added to the cells.

Incubation: The cells are incubated for a period sufficient to allow for ADC-induced cell

death.

Viability Assessment: Cell viability is measured using a reagent such as MTT or a

commercially available cell viability kit.

Data Analysis: A reduction in the ADC's cytotoxic activity in the presence of the patient

serum, compared to a control serum, indicates the presence of neutralizing antibodies.

Visualizing Key Processes
To better understand the mechanisms and workflows discussed, the following diagrams are

provided.
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Figure 1. Mechanism of action for a cleavable linker ADC.
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Figure 2. Tiered workflow for ADC immunogenicity assessment.
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The immunogenicity of ADCs is a multifaceted issue where the linker plays a crucial role. The

Mal-Val-Ala-PAB linker has shown a promisingly low immunogenicity profile in clinical

applications, such as with loncastuximab tesirine. This is likely attributable, in part, to its

increased hydrophilicity compared to other dipeptide linkers like Val-Cit. While non-cleavable

and hydrophilic PEG linkers also offer advantages in minimizing immune responses, the choice

of linker must be carefully considered in the context of the specific antibody, payload, and

desired therapeutic outcome. A robust and systematic approach to immunogenicity

assessment, as outlined in this guide, is essential for the successful development of safe and

effective ADC therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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